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Compound of Interest

Compound Name: Vinylcyclopentane

Cat. No.: B1346689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Vinylcyclopentane, also known as

Ethenylcyclopentane. It covers its nomenclature, physicochemical properties, and a

representative analytical method, presenting data in a clear and accessible format for scientific

professionals.

Nomenclature: Synonyms and Identifiers
Vinylcyclopentane is an organic compound with the molecular formula C₇H₁₂.[1] It is

structurally a cyclopentane ring substituted with a vinyl group. The compound is known by

several names and is cataloged under various chemical identifiers.

Common and IUPAC Names: The most common name for this compound is

Vinylcyclopentane.[2] The systematic International Union of Pure and Applied Chemistry

(IUPAC) name is Ethenylcyclopentane.[3][4]

Alternative Names and Synonyms: A variety of synonyms are used in literature and chemical

databases to refer to this compound[1][5][6]:

Cyclopentane, ethenyl-[4][5]

Cyclopentane, vinyl-[4][5]

Cyclopentylethylene[1][5]
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cyclopentyl-ethene[1]

ETHENE-1-CYCLOPENTYL[7][8]

Chemical Identifiers: For unambiguous identification in databases and regulatory documents,

the following identifiers are used:

CAS Number: 3742-34-5[2][5]

EINECS Number: 223-133-8[1][2]

InChI Key: BEFDCLMNVWHSGT-UHFFFAOYSA-N[2][5]

UNII: 9KCH96UG6H[1]

NSC Number: 73919[1][4]

DSSTox Substance ID: DTXSID70190861[1][4]

Physicochemical Properties
The key physical and chemical properties of Vinylcyclopentane are summarized in the table

below. This data is essential for designing experiments, understanding its behavior in different

environments, and for safety assessments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL146188.htm
https://www.chembk.com/en/chem/ethenylcyclopentane
https://www.chembk.com/en/chem/ETHENE-1-CYCLOPENTYL
https://sielc.com/vinylcyclopentane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3742345&Mask=80
https://www.lookchem.com/ProductWholeProperty_LCPL146188.htm
https://sielc.com/vinylcyclopentane
https://sielc.com/vinylcyclopentane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3742345&Mask=80
https://www.lookchem.com/ProductWholeProperty_LCPL146188.htm
https://www.lookchem.com/ProductWholeProperty_LCPL146188.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Vinylcyclopentane
https://www.lookchem.com/ProductWholeProperty_LCPL146188.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Vinylcyclopentane
https://www.benchchem.com/product/b1346689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₇H₁₂

Molecular Weight 96.17 g/mol [3]

Appearance Colorless liquid[1]

Boiling Point 97 - 98.1 °C at 760 mmHg[1][7]

Melting Point -126.5°C[1][9]

Density 0.704 - 0.877 g/cm³[1][9]

Refractive Index n20/D 1.436 (lit.)[1][7]

Flash Point 10 °C (50 °F)[1][10]

Vapor Pressure 46.4 mmHg at 25°C[1][9]

Solubility Soluble in Methanol[1]

LogP 2.36 - 3.30[1][2]

Storage Temperature 2-8°C[1]

Experimental Protocols: Analytical Methodology
While specific synthetic protocols can vary, a common analytical method for

Vinylcyclopentane is Reverse Phase High-Performance Liquid Chromatography (RP-HPLC).

Protocol: Analysis of Vinylcyclopentane by RP-HPLC[2]

This method is suitable for analyzing Vinylcyclopentane and can be adapted for impurity

isolation and pharmacokinetic studies.[2]

Objective: To separate and quantify Vinylcyclopentane.

Column: Newcrom R1 reverse-phase column.[2]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, formic acid should be used in place of
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phosphoric acid.[2]

Detection: The specific detector (e.g., UV, MS) will depend on the analytical requirements.

Application: This liquid chromatography method is scalable and can be used for preparative

separation to isolate impurities.[2] It is also suitable for pharmacokinetic studies.[2] For faster

analysis, columns with smaller 3 µm particles can be used in UPLC applications.[2]

Visualizations: Nomenclature Hierarchy
To clarify the relationships between the various names and identifiers for Vinylcyclopentane,

the following diagram illustrates the nomenclature hierarchy.

Vinylcyclopentane (C₇H₁₂) IUPAC Name

Synonyms Registry Identifiers

Vinylcyclopentane

Cyclopentylethylene Cyclopentane, ethenyl- Cyclopentane, vinyl- cyclopentyl-ethene CAS: 3742-34-5 EINECS: 223-133-8 InChIKey: BEFDCLMNVWHSGT-UHFFFAOYSA-N

Ethenylcyclopentane

Click to download full resolution via product page

Caption: Logical relationship of Vinylcyclopentane names and identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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